Cas no 56977-02-7 (Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)-)

Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)- structure
56977-02-7 structure
Product name:Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)-
CAS No:56977-02-7
MF:C17H20S4
MW:352.6007
CID:347039
PubChem ID:71444377

Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)-
    • 1-methylsulfanyl-2-[3-(2-methylsulfanylphenyl)sulfanylpropylsulfanyl]benzene
    • DTXSID90853163
    • 56977-02-7
    • 1,1'-(Propane-1,3-diyldisulfanediyl)bis[2-(methylsulfanyl)benzene]
    • Inchi: InChI=1S/C17H20S4/c1-18-14-8-3-5-10-16(14)20-12-7-13-21-17-11-6-4-9-15(17)19-2/h3-6,8-11H,7,12-13H2,1-2H3
    • InChI Key: HNKYZNUOVZXNTD-UHFFFAOYSA-N
    • SMILES: C(SC1C=CC=CC=1SC)CCSC1C=CC=CC=1SC

Computed Properties

  • Exact Mass: 352.045
  • Monoisotopic Mass: 352.04478533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 0

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